3-(2,6-dichlorophenyl)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)propan-1-one

• IUPAC Name: 3-(2,6-dichlorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)propan-1-one
• InChI: InChI=1S/C16H15Cl2N3O/c17-13-2-1-3-14(18)12(13)4-5-16(22)21-7-6-15-11(9-21)8-19-10-20-15/h1-3,8,10H,4-7,9H2
• InChI Key: XPOWAXXIDAQDSY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CN=CN=C21)C(=O)CCC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C16H15Cl2N3O
• Molecular Weight: 336.2 g/mol

Description

3-(2,6-dichlorophenyl)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)propan-1-one is a useful research compound. Its molecular formula is C16H15Cl2N3O and its molecular weight is 336.22. The purity is usually 95%.
BenchChem offers high-quality 3-(2,6-dichlorophenyl)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2,6-dichlorophenyl)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Exposure and Environmental Impact

The compound 3-(2,6-dichlorophenyl)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)propan-1-one is part of a broader class of environmental phenols, which includes dichlorophenols. These chemicals are widely used in consumer and personal care products, food and beverage processing, and pesticides. A study assessed exposure to dichlorophenols among pregnant women, highlighting the ubiquitous nature of these compounds due to their widespread application (Mortensen et al., 2014). Another research emphasized the environmental exposure to organophosphorus and pyrethroid pesticides, indicating the general population's and especially young children's exposure to these compounds (Babina et al., 2012).

Health Effects and Risks

The health implications of exposure to dichlorophenols and related compounds have been a subject of scientific research. One study focused on the association between maternal serum concentration of DDT metabolites (including dichlorophenols) and adverse birth outcomes, suggesting potential risks associated with high levels of exposure (Longnecker et al., 2001). Additionally, research on ticagrelor, a compound with a somewhat similar structure, involved studying its absorption, distribution, metabolism, and excretion in healthy subjects to understand its pharmacokinetics better (Teng et al., 2010).

Environmental and Occupational Exposure

Investigations have also explored the extent of environmental and occupational exposure to pesticides and related chemicals, including dichlorophenols. For instance, a longitudinal study examined preschool children's exposure to chlorpyrifos and diazinon, highlighting the significance of understanding exposure sources and levels for public health policy development (Wilson et al., 2010).